Cas no 1436035-08-3 (2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide
• CAS No: 1436035-08-3
• MF: C₉H₁₁ClFNO₂S
• MW: 251.705543756485
• CID: 6462824
• PubChem ID: 71969892
• Update Time: 2025-05-24

2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide
• Z1420002513
• 1436035-08-3
• EN300-1452887
• 2-Chloro-N-ethyl-4-fluoro-5-methylbenzenesulfonamide
• AKOS016973206

• Inchi： 1S/C9H11ClFNO2S/c1-3-12-15(13,14)9-4-6(2)8(11)5-7(9)10/h4-5,12H,3H2,1-2H3
• InChI Key： DBZXNWSYMKIARG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(NCC)(=O)=O)F

Computed Properties

• Exact Mass: 251.0183056g/mol
• Monoisotopic Mass: 251.0183056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide

Introduction to 2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide (CAS No. 1436035-08-3)

2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1436035-08-3, belongs to the class of sulfonamide derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of a chloro group, a fluoro substituent, and a methyl group, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.

The< strong>N-ethyl moiety in the molecular structure of 2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide plays a crucial role in modulating its pharmacokinetic behavior. Sulfonamide derivatives are widely recognized for their ability to interact with biological targets such as enzymes and receptors, thereby influencing various physiological processes. The introduction of an ethyl group at the nitrogen position can enhance the solubility and metabolic stability of the compound, making it more suitable for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with potential biological targets. Studies have indicated that the< strong>fluoro substituent at the 4-position can significantly improve the metabolic stability and bioavailability of sulfonamide drugs. This has led to increased interest in developing new fluorinated sulfonamides as lead compounds for drug development.

The< strong>methyl group at the 5-position in 2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide contributes to the overall steric hindrance and electronic properties of the molecule. This can influence its binding mode to biological targets and potentially enhance its selectivity for specific receptors. The presence of both chloro and fluoro groups provides additional opportunities for fine-tuning the pharmacological properties of this compound through structural modifications.

In recent years, there has been a growing focus on developing novel sulfonamide derivatives with enhanced therapeutic efficacy and reduced side effects. The compound< strong>2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide has been investigated for its potential applications in treating various diseases, including infections caused by resistant bacteria. Sulfonamides are known for their broad-spectrum antimicrobial activity, and modifications to their structure can lead to compounds with improved efficacy against multidrug-resistant pathogens.

The synthesis of< strong>2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

Evaluation of the pharmacological properties of< strong>2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in bacterial metabolism, suggesting its potential as an antimicrobial agent. Additionally, studies on cell culture models have shown that this compound exhibits moderate toxicity towards human cells, indicating a favorable therapeutic index.

The< strong>CAS number 1436035-08-3 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. Researchers often rely on CAS numbers to ensure accurate referencing and avoid confusion with structurally similar compounds. The detailed chemical information associated with this CAS number includes molecular formula, molecular weight, physical properties such as melting point and solubility, as well as references to relevant patents and scientific publications.

The development of new sulfonamide derivatives like< strong>2-chloro-N-ethyl-4-fluoro-5-methylbenzene-1-sulfonamide is driven by the need for innovative treatments against emerging infectious diseases and chronic conditions. The combination of computational modeling, synthetic chemistry, and pharmacological evaluation has accelerated the discovery process in drug development. As research continues to uncover new applications for this compound, it is expected to play a significant role in addressing unmet medical needs.